1,1'-binaphthalene-2,2'-diyl bis(2-fluorobenzoate)

• IUPAC Name: [1-[2-(2-fluorobenzoyl)oxynaphthalen-1-yl]naphthalen-2-yl] 2-fluorobenzoate
• InChI: InChI=1S/C34H20F2O4/c35-27-15-7-5-13-25(27)33(37)39-29-19-17-21-9-1-3-11-23(21)31(29)32-24-12-4-2-10-22(24)18-20-30(32)40-34(38)26-14-6-8-16-28(26)36/h1-20H
• InChI Key: SXOBDSGWMXLAGB-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C(=C1)C=CC(=C2C3=C(C=CC4=CC=CC=C43)OC(=O)C5=CC=CC=C5F)OC(=O)C6=CC=CC=C6F
• Molecular Formula: C34H20F2O4
• Molecular Weight: 530.5 g/mol

Description

BINAP is a chiral ligand used in asymmetric synthesis. It’s a type of organophosphine ligand, which are commonly used in transition metal-catalyzed reactions.

Synthesis Analysis

The synthesis of BINAP involves the reaction of 1,1’-bi-2-naphthol with diphenylphosphine in the presence of a nickel catalyst. The process requires careful control of conditions to ensure the correct stereochemistry.

Molecular Structure Analysis

The molecular formula of BINAP is C44H32P2. It consists of two naphthalene rings linked by a carbon-carbon bond, with each naphthalene ring bearing a diphenylphosphino group.

Chemical Reactions Analysis

BINAP and its rhodium and ruthenium derivatives are highly selective homogeneous catalysts used for the reduction of aryl ketones, β-keto esters, and α-amino ketones.

Physical And Chemical Properties Analysis

BINAP is a solid at room temperature. It has a molecular weight of 622.67 g/mol. Its optical rotation is [α]19/D +233°, c = 0.3 in toluene.

Mechanism of Action

As a chiral ligand, BINAP can induce asymmetry in a reaction by coordinating to a metal center, creating a chiral environment around the metal. This can influence the stereochemical outcome of the reaction.

Future Directions

The use of chiral ligands like BINAP in asymmetric synthesis is a very active area of research. Future directions could include the development of new reactions using these ligands, as well as the design of new chiral ligands with improved properties.